15(R)-Prostaglandin D2

• CAS No.: 59894-05-2
• Product Name: 15(R)-Prostaglandin D2
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17-,18+/m1/s1
• Standard InChIKey: BHMBVRSPMRCCGG-DFVNJMEGSA-N
• Isomeric SMILES: CCCCC[C@H](/C=C/[C@@H]1[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)O)O
• Description: Many of the effects of prostaglandin D2 (PGD2) are transduced via a traditional 7-transmembrane GPCR, the DP1 receptor. However, in certain leukocytes and other immune cells, a second PGD2 receptor referred to as the CRTH2 or DP2 receptor has been cloned and characterized. 15(R)-15-methyl PGD2 is a surprisingly potent agonist at the DP2 receptor, being about 5 times more potent than PGD2 itself. 15(R)-PGD2 has the potential to be produced endogenously as a natural ligand for DP2, unlike the synthetic 15-methyl analogs. In preliminary reports, 15(R)-PGD2 has also been reported to be a potent and selective DP2 receptor agonist.
• Synonyms: 15(R)-PGD2
• Reference: 1.Boie, Y.,Sawyer, N.,Slipetz, D.M., et al. Molecular cloning and characterization of the human prostanoid DP receptor. The Journal of Biological Chemisty 270, 18910-18916 (1995).
• PubChem Compound: 5283094
• Last Modified: Nov 11 2021